Cas no 2171809-44-0 (1-(benzyloxy)carbonyl-4-(2,4-dimethylphenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-4-(2,4-dimethylphenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2171809-44-0
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• CID: 5872820
• PubChem ID: 165528554
• Update Time: 2025-08-03

1-(benzyloxy)carbonyl-4-(2,4-dimethylphenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)carbonyl-4-(2,4-dimethylphenyl)pyrrolidine-3-carboxylic acid
• 1-[(benzyloxy)carbonyl]-4-(2,4-dimethylphenyl)pyrrolidine-3-carboxylic acid
• 2171809-44-0
• EN300-1454369

• Inchi： 1S/C21H23NO4/c1-14-8-9-17(15(2)10-14)18-11-22(12-19(18)20(23)24)21(25)26-13-16-6-4-3-5-7-16/h3-10,18-19H,11-13H2,1-2H3,(H,23,24)
• InChI Key： WSQXQJRAKTYCIW-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(=O)OCC2C=CC=CC=2)CC1C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 353.16270821g/mol
• Monoisotopic Mass: 353.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-4-(2,4-dimethylphenyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of 1-(benzyloxy)carbonyl-4-(2,4-dimethylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2171809-44-0)

1-(benzyloxy)carbonyl-4-(2,4-dimethylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2171809-44-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often abbreviated for convenience in scientific literature, belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug discovery and development. The presence of both a benzyloxycarbonyl protecting group and a 2,4-dimethylphenyl moiety makes this compound particularly valuable for synthetic chemists and medicinal researchers.

The structural uniqueness of 1-(benzyloxy)carbonyl-4-(2,4-dimethylphenyl)pyrrolidine-3-carboxylic acid lies in its pyrrolidine ring, a five-membered nitrogen-containing heterocycle, which is a common scaffold in bioactive molecules. The carboxylic acid functional group at the 3-position enhances its reactivity, enabling it to participate in various coupling reactions, esterifications, and amide formations. These properties make it a promising intermediate for the synthesis of more complex molecules, particularly in the development of small-molecule therapeutics and peptide mimetics.

In recent years, the demand for pyrrolidine-based compounds has surged due to their role in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors. Researchers have explored the potential of CAS No. 2171809-44-0 in the design of novel central nervous system (CNS) agents, given the pyrrolidine ring's ability to modulate neurotransmitter systems. Additionally, its lipophilic nature, imparted by the 2,4-dimethylphenyl group, may improve blood-brain barrier penetration, a critical factor in CNS drug development.

From a synthetic chemistry perspective, the benzyloxycarbonyl (Cbz) group in 1-(benzyloxy)carbonyl-4-(2,4-dimethylphenyl)pyrrolidine-3-carboxylic acid serves as a protective moiety for amines, a strategy widely employed in peptide synthesis. This feature aligns with current trends in green chemistry, where researchers seek efficient and sustainable protecting group strategies. The compound's stability under various conditions also makes it a reliable building block for combinatorial chemistry and high-throughput screening platforms.

The pharmaceutical industry's growing focus on personalized medicine and targeted therapies has further highlighted the importance of structurally diverse intermediates like CAS No. 2171809-44-0. Its potential applications extend to cancer research, where pyrrolidine derivatives have shown activity against specific kinases and apoptosis pathways. Moreover, the compound's modular structure allows for facile derivatization, enabling the exploration of structure-activity relationships (SAR) in drug candidate optimization.

Analytical characterization of 1-(benzyloxy)carbonyl-4-(2,4-dimethylphenyl)pyrrolidine-3-carboxylic acid typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, which are critical for its use in regulated environments. The compound's physicochemical properties, including solubility and melting point, are well-documented, facilitating its handling in laboratory settings.

In the context of drug delivery systems, the carboxylic acid functionality of CAS No. 2171809-44-0 offers opportunities for conjugation with nanoparticles or polymeric carriers. This aligns with the increasing interest in nanomedicine and controlled-release formulations. Researchers are also investigating its potential as a precursor for biodegradable materials, leveraging the hydrolytic stability of the pyrrolidine ring.

As the scientific community continues to explore pyrrolidine chemistry, compounds like 1-(benzyloxy)carbonyl-4-(2,4-dimethylphenyl)pyrrolidine-3-carboxylic acid will remain at the forefront of innovation. Its compatibility with modern flow chemistry techniques and automated synthesis platforms further enhances its appeal for industrial-scale production. With ongoing advancements in artificial intelligence (AI)-assisted drug design, the compound's structural features may inspire new algorithms for molecular property prediction.

In summary, 1-(benzyloxy)carbonyl-4-(2,4-dimethylphenyl)pyrrolidine-3-carboxylic acid (CAS No. 2171809-44-0) represents a multifaceted tool for researchers across disciplines. Its applications span from medicinal chemistry to material science, reflecting the evolving needs of modern scientific inquiry. As interest in heterocyclic compounds and functionalized intermediates grows, this compound is poised to play a pivotal role in shaping future discoveries.